Cas no 1608-93-1 (2(3H)-Furanone,5,5-diethyldihydro-)

• Product Name: 2(3H)-Furanone,5,5-diethyldihydro-
• CAS No: 1608-93-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 227089
• PubChem ID: 252561
• Update Time: 2025-04-19

2(3H)-Furanone,5,5-diethyldihydro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,5,5-diethyldihydro-
• 5,5-diethyloxolan-2-one
• 4,4-Diethylbutyrolactone
• 5,5-diethyldihydro-2(3H)-furanone
• 5,5-diethyldihydrofuran-2(3h)-one
• 5,5-diethyl-dihydro-furan-2-one
• 5,5-diethyltetrahydro-2-furanone
• AC1L5M8S
• AC1Q6HFD
• AR-1G5906
• CTK4D0644
• NSC74629
• SureCN1687492
• SCHEMBL1687492
• NSC-74629
• DTXSID20291271
• 1608-93-1
• gamma,gamma-Diethyl-gamma-butyrolactone
• AKOS015904898
• CSMPDOHTCWJGFE-UHFFFAOYSA-N

• Inchi： 1S/C8H14O2/c1-3-8(4-2)6-5-7(9)10-8/h3-6H2,1-2H3
• InChI Key： CSMPDOHTCWJGFE-UHFFFAOYSA-N
• SMILES： O1C(CCC1(CC)CC)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 1.88220